N-[3-(pentafluorophenoxy)propyl]thiophene-2-carboxamide

• Molecular Formula: C14H10F5NO2S
• Molecular Weight: 351.29 g/mol
• IUPAC Name: N-[3-(2,3,4,5,6-pentafluorophenoxy)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H10F5NO2S/c15-8-9(16)11(18)13(12(19)10(8)17)22-5-2-4-20-14(21)7-3-1-6-23-7/h1,3,6H,2,4-5H2,(H,20,21)
• InChI Key: XGQYVLNSWONBRX-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)NCCCOC2=C(C(=C(C(=C2F)F)F)F)F

Description

N-[3-(pentafluorophenoxy)propyl]thiophene-2-carboxamide, commonly referred to as PFP-PTH, is a synthetic compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the class of thiophene-2-carboxamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.

Mechanism of Action

The exact mechanism of action of PFP-PTH is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain. PFP-PTH has been shown to activate the Nrf2/ARE pathway, which is a cellular defense mechanism that protects cells from oxidative stress and inflammation. It also inhibits the activity of GSK-3β, which is an enzyme that is involved in the regulation of various cellular processes, including cell death and inflammation.
Biochemical and Physiological Effects
PFP-PTH has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which are two processes that are known to contribute to the development of neurodegenerative disorders. It also increases the production of certain proteins that are involved in neuronal survival and growth, which can help to protect nerve cells from damage and death.

Advantages and Limitations for Lab Experiments

One of the main advantages of PFP-PTH for lab experiments is its high purity and stability. This makes it a reliable compound for use in various experiments. However, one of the limitations of PFP-PTH is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the study of PFP-PTH. One area of research is the development of new drugs based on PFP-PTH for the treatment of neurodegenerative disorders. Another area of research is the study of the molecular mechanisms underlying the neuroprotective effects of PFP-PTH. Additionally, further research is needed to determine the optimal dosage and administration of PFP-PTH for therapeutic use. Finally, the potential applications of PFP-PTH in other scientific fields, such as materials science and catalysis, should also be explored.

Synthesis Methods

The synthesis of PFP-PTH involves a series of chemical reactions that result in the formation of the final compound. The starting material for this synthesis is 2-bromo-thiophene, which is reacted with pentafluorophenol in the presence of a base to form 2-(pentafluorophenoxy)thiophene. This intermediate product is then reacted with 3-bromopropylamine in the presence of a base to form N-[3-(pentafluorophenoxy)propyl]thiophene-2-carboxamide. The final product is purified using column chromatography to obtain a highly pure compound.

Scientific Research Applications

PFP-PTH has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. One of the most promising applications of PFP-PTH is in the development of new drugs for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. PFP-PTH has been shown to have neuroprotective properties, which means that it can protect nerve cells from damage and death. This makes it a potentially useful compound for the treatment of neurodegenerative disorders.